Methyl 3-methoxy-1-benzothiophene-2-carboxylate

• Molecular Formula: C11H10O3S
• Molecular Weight: 222.26 g/mol
• IUPAC Name: methyl 3-methoxy-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H10O3S/c1-13-9-7-5-3-4-6-8(7)15-10(9)11(12)14-2/h3-6H,1-2H3
• InChI Key: KQZSFMXMFTZNSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(SC2=CC=CC=C21)C(=O)OC

Description

Methyl 3-methoxy-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C11H10O3S and its molecular weight is 222.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred, ice-bath cooled mixture of methyl 3-hydroxybenzo[b]thiophene-2-carboxylate (J. Org. Chem. 32, 2678 (1967) (2.1 g, 0.01 m) and dry methylene chloride (25 ml) was treated with ethereal diazomethane in portions until the yellow color of the diazomethane persists, and nitrogen was no longer evolved. Concentration in vacuo yielded methyl 3-methoxybenzo[b]-thiophene-2-carboxylate as a pale tan solid; m/z 324 (M+.). The material was used without further purification in the next step.